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Compound of Interest

Compound Name: 2-Fluorophenol

Cat. No.: B130384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
2-Fluorophenol (2-FP), an organofluorine compound, serves as a versatile intermediate in the

synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[1][2] Its

introduction into the environment, either through industrial discharge or as a metabolite of other

compounds, necessitates a thorough understanding of its environmental fate and potential

ecological impact. This technical guide provides a comprehensive overview of the current

knowledge on 2-Fluorophenol, including its physicochemical properties, abiotic and biotic

degradation pathways, ecotoxicological effects, and bioaccumulation potential. Due to a

notable lack of specific experimental data for 2-Fluorophenol, this guide incorporates data

from analogous compounds, such as other halogenated phenols, and employs Quantitative

Structure-Activity Relationship (QSAR) models to predict key environmental parameters. All

predicted data are explicitly identified.

Physicochemical Properties
The environmental distribution and behavior of 2-Fluorophenol are governed by its inherent

physical and chemical properties. These properties influence its solubility in water, volatility,

and potential to partition into soil, sediment, and biota. A summary of key physicochemical data

is presented in Table 1.
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Property Value Source

Molecular Formula C₆H₅FO [3]

Molecular Weight 112.10 g/mol [4]

CAS Number 367-12-4 [3]

Appearance
Colorless to light yellow liquid

or crystalline solid
[3][5]

Melting Point 14-16 °C (61 °F) [4][5]

Boiling Point
151-152 °C (304-306 °F) at

760 mmHg
[4][5]

Density 1.246 - 1.256 g/cm³ at 25 °C [4][5]

Vapor Pressure 1.19 mmHg at 25°C [4]

Water Solubility Soluble [3]

Log Kₒw (Octanol-Water

Partition Coefficient)
1.7 (Predicted) [4]

Environmental Fate
The persistence and transformation of 2-Fluorophenol in the environment are determined by a

combination of abiotic and biotic processes.

Abiotic Degradation
Abiotic degradation involves the breakdown of a chemical through non-biological processes

such as hydrolysis, photolysis, and oxidation.

Hydrolysis: While specific hydrolysis data for 2-Fluorophenol is scarce, phenolic compounds

can undergo hydrolysis, particularly at elevated pH. However, the carbon-fluorine bond is

generally strong and resistant to hydrolysis under typical environmental conditions. Studies on

other fluorinated aromatic compounds suggest that hydrolysis is not a primary degradation

pathway unless facilitated by other reactive species.[6]
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Photolysis: Direct photolysis of 2-Fluorophenol in water is not expected to be a significant

degradation pathway. However, indirect photolysis, mediated by hydroxyl radicals (•OH)

generated in sunlit waters, is a plausible route for its transformation. This process is a known

degradation pathway for other phenolic compounds.[7]

Oxidation: 2-Fluorophenol can be oxidized by strong oxidizing agents. In the environment, this

can occur through reactions with hydroxyl radicals in the atmosphere and in water.

Biodegradation
Biodegradation by microorganisms is a critical process for the removal of organic pollutants

from the environment. While specific studies on 2-Fluorophenol are limited, the

biodegradation of other halogenated phenols provides a likely model for its environmental fate.

Aerobic Biodegradation: Under aerobic conditions, bacteria are known to degrade phenolic

compounds. The proposed pathway for 2-Fluorophenol likely involves an initial hydroxylation

to form a fluorocatechol intermediate. This is followed by the enzymatic cleavage of the

aromatic ring, which can proceed via two main pathways: the ortho-cleavage pathway or the

meta-cleavage pathway. Subsequent reactions would lead to the breakdown of the molecule

into smaller organic acids that can enter central metabolic cycles, with the eventual release of

fluoride ions.

Anaerobic Biodegradation: In the absence of oxygen, anaerobic microorganisms can also

degrade halogenated phenols. This process often begins with reductive dehalogenation, where

the fluorine atom is removed and replaced with a hydrogen atom, yielding phenol. Phenol can

then be further degraded through various anaerobic pathways.
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Predicted aerobic biodegradation pathway of 2-Fluorophenol.
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Ecotoxicological Impact
The ecotoxicity of 2-Fluorophenol to various aquatic and terrestrial organisms is a key

consideration for its environmental risk assessment. Due to the limited availability of specific

experimental data for 2-Fluorophenol, the following table includes predicted values from

QSAR models and data from the analogous compound, 2-chlorophenol, for comparison.

Table 2: Ecotoxicity of 2-Fluorophenol and 2-Chlorophenol

Organism Endpoint

2-
Fluorophenol
(Predicted
Value)

2-
Chlorophenol
(Experimental
Value)

Source

Fish (e.g.,

Pimephales

promelas)

96-hour LC₅₀ 10 - 100 mg/L 7.6 - 15.4 mg/L [5][8]

Aquatic

Invertebrate

(Daphnia magna)

48-hour EC₅₀ 10 - 100 mg/L 2.6 - 13.8 mg/L [5][9]

Algae (e.g.,

Pseudokirchnerie

lla subcapitata)

72-hour EC₅₀ 1 - 10 mg/L 9.2 - 29 mg/L [10][11]

Note: Predicted values are derived from QSAR models based on the physicochemical

properties of 2-Fluorophenol and should be interpreted with caution.

The mechanism of toxicity for phenolic compounds generally involves the disruption of cell

membranes and the uncoupling of oxidative phosphorylation, leading to impaired cellular

energy production.[7] At the cellular level, exposure to phenols can induce oxidative stress

through the generation of reactive oxygen species (ROS), which can damage proteins, lipids,

and DNA.[12][13]

Bioaccumulation Potential
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Bioaccumulation is the process by which a chemical substance is absorbed by an organism

from the environment, leading to a concentration higher than that in the surrounding medium.

The potential for a chemical to bioaccumulate is often estimated using its octanol-water

partition coefficient (Log Kₒw) and measured by the bioconcentration factor (BCF).

The predicted Log Kₒw for 2-Fluorophenol is 1.7, which suggests a low to moderate potential

for bioaccumulation.[4] A BCF value can be estimated from the Log Kₒw using regression

equations.

Table 3: Predicted Bioaccumulation Potential of 2-Fluorophenol

Parameter Predicted Value Indication

Log Kₒw 1.7 Low to moderate lipophilicity

Bioconcentration Factor (BCF) < 100 L/kg Low bioaccumulation potential

A BCF value below 1000 is generally considered not to be bioaccumulative.[14] Therefore, 2-
Fluorophenol is not expected to significantly bioaccumulate in aquatic organisms.

Experimental Protocols
Detailed experimental protocols for assessing the environmental fate and impact of 2-
Fluorophenol are crucial for generating reliable data. The following sections outline general

methodologies based on internationally recognized guidelines, such as those from the

Organisation for Economic Co-operation and Development (OECD).

Biodegradation Study (Based on OECD 301)
This protocol outlines a method for assessing the ready biodegradability of 2-Fluorophenol in
an aerobic aqueous medium.

Objective: To determine the potential for 2-Fluorophenol to be rapidly and extensively

biodegraded by aerobic microorganisms.

Methodology:

Test System: A manometric respirometry system to measure oxygen consumption.
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Inoculum: Activated sludge from a domestic wastewater treatment plant, acclimated to the

test substance if necessary.

Test Substance Concentration: A concentration of 2-Fluorophenol that is not inhibitory to the

microorganisms (e.g., 2-10 mg/L).

Procedure: The test substance, mineral medium, and inoculum are added to sealed vessels.

Oxygen consumption is measured over a 28-day period. Control vessels with inoculum only

and reference vessels with a readily biodegradable substance (e.g., sodium benzoate) are

run in parallel.

Data Analysis: The percentage of biodegradation is calculated by comparing the biological

oxygen demand (BOD) to the theoretical oxygen demand (ThOD). A substance is considered

readily biodegradable if it reaches >60% biodegradation within a 10-day window.
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General workflow for an aerobic biodegradation study.

Aquatic Toxicity Testing
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Standardized acute toxicity tests are used to determine the concentration of a substance that

causes adverse effects on aquatic organisms over a short period.

Fish Acute Toxicity Test (Based on OECD 203):

Test Organism: e.g., Zebrafish (Danio rerio) or Fathead Minnow (Pimephales promelas).[15]

[16][17]

Exposure Duration: 96 hours.[15][16]

Endpoint: Mortality (LC₅₀ - the concentration lethal to 50% of the test organisms).[15][16]

Procedure: Fish are exposed to a range of concentrations of 2-Fluorophenol in a semi-

static or flow-through system. Mortalities are recorded at 24, 48, 72, and 96 hours.[15][17]

Daphnia sp. Acute Immobilisation Test (Based on OECD 202):

Test Organism:Daphnia magna.[8][18][19][20]

Exposure Duration: 48 hours.[8][18][19]

Endpoint: Immobilisation (EC₅₀ - the concentration causing immobilisation in 50% of the

daphnids).[8][18][19]

Procedure: Young daphnids (<24 hours old) are exposed to a series of 2-Fluorophenol
concentrations in a static system. The number of immobilised daphnids is recorded at 24 and

48 hours.[8][18][19]

Algal Growth Inhibition Test (Based on OECD 201):

Test Organism: e.g., Pseudokirchneriella subcapitata.

Exposure Duration: 72 hours.

Endpoint: Inhibition of growth (EC₅₀ - the concentration causing a 50% reduction in growth).

Procedure: A culture of exponentially growing algae is exposed to various concentrations of

2-Fluorophenol. Algal growth is measured over 72 hours by cell counts or a surrogate
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measurement like fluorescence.

Signaling Pathways and Mechanism of Action
The specific signaling pathways affected by 2-Fluorophenol have not been extensively

studied. However, based on research on other phenolic compounds, potential mechanisms of

toxicity at the cellular level can be inferred. Phenols are known to interact with cellular

membranes, altering their fluidity and permeability. This can disrupt ion gradients and interfere

with membrane-bound proteins, including enzymes and receptors.

Furthermore, some phenolic compounds have been shown to induce oxidative stress by

increasing the production of reactive oxygen species (ROS).[12] This can lead to the activation

of stress-response signaling pathways, such as the Nrf2 pathway, and can ultimately trigger

apoptosis (programmed cell death) if the damage is severe. The potential for 2-Fluorophenol
to act as an endocrine disruptor is an area that requires further investigation.

Conclusion and Future Directions
2-Fluorophenol is a compound with moderate acute toxicity to aquatic organisms and a low

potential for bioaccumulation. While its persistence in the environment is not fully characterized

due to a lack of specific experimental data, it is expected to undergo both abiotic and biotic

degradation. The primary degradation pathways are predicted to be indirect photolysis and

microbial degradation, likely proceeding through a fluorocatechol intermediate.

To provide a more definitive environmental risk assessment for 2-Fluorophenol, further

research is needed in the following areas:

Quantitative studies on abiotic degradation rates (hydrolysis and photolysis) under various

environmental conditions.

Isolation and characterization of microorganisms capable of degrading 2-Fluorophenol and

elucidation of the specific metabolic pathways and enzymes involved.

Generation of empirical ecotoxicity data for a broader range of aquatic and terrestrial

organisms, including chronic toxicity studies.

Experimental determination of the bioconcentration factor (BCF) in fish.
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Investigation into the specific cellular signaling pathways affected by 2-Fluorophenol to
better understand its mechanism of toxicity.

This technical guide serves as a summary of the current understanding of the environmental

fate and impact of 2-Fluorophenol and highlights the critical data gaps that need to be

addressed to ensure its safe use and management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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